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Compound of Interest

Compound Name: 2-Pyruvoylaminobenzamide

Cat. No.: B097163

For Immediate Release

Researchers and drug development professionals handling 2-Pyruvoylaminobenzamide must
adhere to stringent disposal procedures due to its classification as a suspected mutagen and
its acute oral toxicity. This guide provides essential safety and logistical information to ensure
the safe and compliant disposal of this compound.

Hazard Profile and Classification

2-Pyruvoylaminobenzamide (CAS No. 18326-62-0) is categorized under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals with the following
hazard statements:

e H302: Harmful if swallowed.
e H341: Suspected of causing genetic defects.

These classifications necessitate that 2-Pyruvoylaminobenzamide be treated as hazardous
chemical waste.

Quantitative Hazard Data
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Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Suspected of causing genetic

Germ Cell Mutagenicit Category 2
9 Y gory defects.[1][2]

Step-by-Step Disposal Protocol

The primary and mandatory disposal route for 2-Pyruvoylaminobenzamide is through an
approved hazardous waste disposal facility. Under no circumstances should this chemical be
disposed of down the drain or in regular trash.[1][3]

e Segregation and Storage:

Store 2-Pyruvoylaminobenzamide waste in its original or a clearly labeled, compatible

o

container.

The container must be securely sealed to prevent leaks or spills.

o

[¢]

Do not mix with other chemical wastes to avoid unintended reactions.[1]

Store the waste container in a designated, well-ventilated, and secure satellite

[¢]

accumulation area away from incompatible materials.[4]
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Pyruvoylaminobenzamide,"” and the associated hazard pictograms (Health Hazard and

Exclamation Mark).
o Indicate the accumulation start date on the label.
» Personal Protective Equipment (PPE):

o When handling 2-Pyruvoylaminobenzamide waste, always wear appropriate PPE,

including:
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» Chemical-resistant gloves (e.g., nitrile).
» Safety goggles or a face shield.

= Alab coat.

e Waste Collection and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup.

o Follow all institutional, local, and national regulations for hazardous waste disposal.[1]

Decontamination of Labware and Surfaces

For glassware and surfaces contaminated with 2-Pyruvoylaminobenzamide, a thorough
decontamination process is required before they can be considered non-hazardous.

Note: No specific, validated chemical deactivation protocol for 2-Pyruvoylaminobenzamide is
readily available in the reviewed literature. Therefore, physical removal and subsequent
disposal as hazardous waste is the recommended procedure.

¢ Initial Rinse:

o Rinse contaminated labware with a suitable solvent (e.g., ethanol or acetone) to dissolve
the compound.

o Collect this solvent rinse as hazardous waste.
e Washing:

o Wash the labware with soap and water.

o Collect the initial wash water as potentially contaminated hazardous waste.
e Final Rinse:

o Perform a final rinse with distilled water.
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Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with 2-Pyruvoylaminobenzamide.

Waste Generation

Material Contaminated with
2-Pyruvoylaminobenzamide

Waste Characterization

Is it pure compound or
concentrated solution?

e
:

Dispose as Hazardous Chemical Waste
(Contact EHS/Licensed Contractor)

\N{(e.g., contaminated labware)

Disposal Path

Decontaminate Labware/Surfaces

Final Disposition

Dispose of decontaminated items

Incineration at Approved Facility as regular lab waste

Click to download full resolution via product page

Caption: Disposal workflow for 2-Pyruvoylaminobenzamide.

Disclaimer: This information is intended as a guide and does not replace institutional protocols
or local and national regulations. Always consult your institution's safety officer and the relevant
Safety Data Sheet (SDS) before handling or disposing of any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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